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Compound of Interest

Compound Name: Nandrolone undecylate

Cat. No.: B159588 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties and

structural analysis of Nandrolone Undecanoate, an anabolic-androgenic steroid. The

information presented herein is intended to support research, development, and quality control

activities related to this compound.

Physicochemical Characteristics
Nandrolone Undecanoate is the undecanoate ester of nandrolone, a synthetic anabolic steroid

derived from testosterone. The addition of the undecanoate ester chain significantly increases

the compound's lipophilicity and prolongs its duration of action. A summary of its key

physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Nandrolone Undecanoate
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Property Value Reference

IUPAC Name

[(8R,9S,10R,13S,14S,17S)-13-

methyl-3-oxo-

2,6,7,8,9,10,11,12,14,15,16,17

-dodecahydro-1H-

cyclopenta[a]phenanthren-17-

yl] undecanoate

[1]

Synonyms

Nandrolone undecylate, 19-

nortestosterone undecanoate,

Dynabolon

[1]

CAS Number 862-89-5 [1]

Molecular Formula C₂₉H₄₆O₃ [1]

Molecular Weight 442.7 g/mol [1]

Appearance Off-white to white powder [2]

Melting Point 52 °C [2]

Solubility Soluble in methanol. [2]

Log P (Octanol-Water) 7.8 (Computed) [1]

Structural Elucidation
The definitive structure of Nandrolone Undecanoate is confirmed through a combination of

spectroscopic and analytical techniques. These methods provide detailed information about the

molecular framework, functional groups, and overall connectivity of the atoms.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a cornerstone technique for the structural elucidation of organic

molecules like Nandrolone Undecanoate. Both ¹H and ¹³C NMR provide valuable information.

¹H NMR: The proton NMR spectrum reveals the number of different types of protons and

their neighboring environments. Key signals for Nandrolone Undecanoate include those

corresponding to the steroidal backbone and the long undecanoate ester chain.[3][4]
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¹³C NMR: The carbon-13 NMR spectrum indicates the number of distinct carbon

environments within the molecule.

A general workflow for the NMR analysis of a steroid sample is depicted below.

Figure 1. General Workflow for NMR Analysis.
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Figure 1. General Workflow for NMR Analysis.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of Nandrolone Undecanoate, further confirming its structure. Gas Chromatography-Mass

Spectrometry (GC-MS) is a commonly employed technique for the analysis of anabolic

steroids.[5][6] The electron ionization (EI) mass spectrum of Nandrolone Undecanoate would

show a molecular ion peak corresponding to its molecular weight, along with characteristic

fragment ions resulting from the cleavage of the ester bond and fragmentation of the steroid

nucleus.[2]

The general procedure for GC-MS analysis is outlined in the following diagram.
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Figure 2. General Workflow for GC-MS Analysis.
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Figure 2. General Workflow for GC-MS Analysis.

Infrared (IR) Spectroscopy
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Fourier Transform Infrared (FTIR) spectroscopy is used to identify the functional groups present

in Nandrolone Undecanoate. The IR spectrum will exhibit characteristic absorption bands for

the carbonyl groups (C=O) of the ester and the ketone in the steroid A-ring, as well as C-O and

C-H stretching vibrations.[1]

X-ray Crystallography
Single-crystal X-ray diffraction provides the most definitive three-dimensional structure of a

molecule in the solid state. This technique has been used to determine the crystal structures of

various nandrolone esters, providing precise information on bond lengths, bond angles, and the

overall conformation of the molecule.[7]

Mechanism of Action: Androgen Receptor Signaling
Nandrolone Undecanoate is a prodrug of nandrolone. In the body, the undecanoate ester is

cleaved, releasing nandrolone, which then exerts its effects by binding to and activating the

androgen receptor (AR). The androgen receptor signaling pathway is a critical determinant of

the physiological effects of anabolic steroids.

Upon binding nandrolone, the androgen receptor undergoes a conformational change,

dissociates from heat shock proteins, dimerizes, and translocates to the nucleus.[8] In the

nucleus, the receptor-ligand complex binds to specific DNA sequences known as androgen

response elements (AREs) in the promoter regions of target genes, thereby modulating their

transcription. This leads to the anabolic and androgenic effects associated with nandrolone.

The simplified signaling pathway is illustrated below.
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Figure 3. Simplified Androgen Receptor Signaling Pathway.
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Figure 3. Simplified Androgen Receptor Signaling Pathway.

Experimental Protocols
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Detailed methodologies are crucial for the accurate and reproducible analysis of Nandrolone

Undecanoate. Below are representative protocols for key analytical techniques.

Determination of Octanol-Water Partition Coefficient
(Log P)
The octanol-water partition coefficient is a measure of a compound's lipophilicity. The shake-

flask method is a traditional approach, while HPLC-based methods offer a more rapid

alternative.[9][10][11]

Shake-Flask Method Protocol:

Pre-saturation: Shake n-octanol and water together for 24 hours to ensure mutual saturation

of the two phases. Separate the layers.

Sample Preparation: Prepare a stock solution of Nandrolone Undecanoate in the n-octanol

phase.

Partitioning: Mix a known volume of the Nandrolone Undecanoate stock solution with a

known volume of the water phase in a separatory funnel.

Equilibration: Shake the funnel for a predetermined period to allow for the partitioning of the

analyte between the two phases to reach equilibrium.

Phase Separation: Allow the two phases to separate completely.

Quantification: Determine the concentration of Nandrolone Undecanoate in both the n-

octanol and water phases using a suitable analytical technique, such as HPLC-UV.

Calculation: Calculate the Log P value using the formula: Log P = log ([Concentration in

Octanol] / [Concentration in Water]).

Nuclear Magnetic Resonance (NMR) Spectroscopy
Protocol

Sample Preparation: Dissolve approximately 10-20 mg of Nandrolone Undecanoate in about

0.6-0.7 mL of deuterated chloroform (CDCl₃) containing tetramethylsilane (TMS) as an
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internal standard.[2]

Instrument Setup: Place the NMR tube in a high-field NMR spectrometer (e.g., 400 MHz or

higher).

Data Acquisition:

¹H NMR: Acquire the proton spectrum with a sufficient number of scans to achieve a good

signal-to-noise ratio.

¹³C NMR: Acquire the carbon spectrum, which may require a longer acquisition time.

Data Processing: Process the raw data (Free Induction Decay - FID) by applying Fourier

transformation, phase correction, and baseline correction.

Spectral Analysis: Integrate the signals in the ¹H NMR spectrum to determine proton ratios.

Identify the chemical shifts of all signals and compare them to reference spectra or use

predictive software for structural assignment.

Gas Chromatography-Mass Spectrometry (GC-MS)
Protocol

Sample Preparation: Prepare a dilute solution of Nandrolone Undecanoate (e.g., 1 mg/mL) in

a volatile organic solvent such as methanol or ethyl acetate.[2] For analysis of biological

samples, an extraction and derivatization step (e.g., silylation) may be necessary.[5][6]

Instrumental Conditions:

Gas Chromatograph: Use a capillary column suitable for steroid analysis (e.g., HP-5MS).

Set the injector temperature, oven temperature program, and carrier gas flow rate to

achieve optimal separation.[2]

Mass Spectrometer: Operate in electron ionization (EI) mode. Set the mass scan range to

cover the expected molecular ion and fragment ions (e.g., 50-500 amu).

Analysis: Inject a small volume (e.g., 1 µL) of the sample solution into the GC-MS system.
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Data Analysis: Identify the peak corresponding to Nandrolone Undecanoate based on its

retention time. Analyze the mass spectrum of this peak, identifying the molecular ion and key

fragment ions to confirm the compound's identity.

Fourier Transform Infrared (FTIR) Spectroscopy
Protocol

Sample Preparation: For a solid sample, the Attenuated Total Reflectance (ATR) technique is

commonly used. Place a small amount of the Nandrolone Undecanoate powder directly onto

the ATR crystal.[2] Alternatively, prepare a KBr pellet or a mull.

Data Acquisition: Record the infrared spectrum over the mid-IR range (typically 4000-400

cm⁻¹). Collect a background spectrum of the empty ATR crystal or the KBr pellet.

Data Processing: The instrument software will automatically ratio the sample spectrum to the

background spectrum to produce the final absorbance or transmittance spectrum.

Spectral Interpretation: Identify the characteristic absorption bands corresponding to the

functional groups present in the molecule (e.g., C=O, C-O, C-H). Compare the obtained

spectrum with a reference spectrum for confirmation.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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